2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95%

• IUPAC Name: 5-(5-methoxycarbonylthiophen-3-yl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H9NO5S/c1-18-12(17)9-2-6(5-19-9)8-4-13-10(14)3-7(8)11(15)16/h2-5H,1H3,(H,13,14)(H,15,16)
• InChI Key: WULILSWXGFWAFT-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=CS1)C2=CNC(=O)C=C2C(=O)O
• Molecular Formula: C12H9NO5S
• DSSTOX Substance ID: DTXSID40687910
• Molecular Weight: 279.27 g/mol
• CAS RN: 1261980-05-5

Description

2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid (2H5-5MCTA) is a compound that has recently been studied for its potential applications in scientific research. It is a derivative of 2-hydroxy-5-thiophen-3-yl isonicotinic acid (2H5-TIA), which has been studied for its potential uses as a therapeutic agent. 2H5-5MCTA is an interesting compound due to its unique properties, which make it an attractive choice for research applications.

Scientific Research Applications

2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95% has been studied for its potential applications in scientific research. It has been used in the synthesis of novel compounds and in the study of enzyme inhibitors. It has also been used in the study of the structure and function of proteins, as well as in the study of the pharmacology of drugs.

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95% is not yet fully understood. However, it is believed to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. It is thought to interact with the enzyme active site, blocking the activity of the enzyme and preventing the metabolism of the drug or compound.
Biochemical and Physiological Effects
2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95% has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes involved in the metabolism of drugs and other compounds. It has also been shown to have anti-inflammatory and antioxidant effects, as well as to modulate the activity of certain neurotransmitters.

Advantages and Limitations for Lab Experiments

2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95% has several advantages for laboratory experiments. It is relatively easy to synthesize, and its purity can be easily determined by HPLC or other analytical techniques. It is also relatively stable, making it a good choice for long-term experiments. However, it is important to note that 2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95% is a relatively new compound and its effects on biochemical and physiological processes are not yet fully understood.

Future Directions

There are several potential future directions for research on 2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95%. These include further studies on its mechanism of action and its effects on biochemical and physiological processes. Additionally, further research is needed to determine its potential therapeutic applications. Other potential future directions include the development of novel compounds based on 2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95%, as well as the development of new methods for its synthesis.

Synthesis Methods

2-Hydroxy-5-[5-(methoxycarbonyl)thiophen-3-yl]isonicotinic acid, 95% is synthesized by a multi-step process involving the reaction of 2H5-TIA with methoxycarbonyl chloride in the presence of a base. The reaction is carried out in an inert solvent such as dichloromethane or ethyl acetate. The reaction yields a white solid which is then purified by recrystallization. The purity of the product can be determined by HPLC or other analytical techniques.